Cas no 23973-20-8 (Cellobiose octaacetate)

• Product Name: Cellobiose octaacetate
• CAS No: 23973-20-8
• Molecular Formula: C₂₈H₃₈O₁₉
• Molecular Weight: 678.5899310112
• CID: 1415911
• PubChem ID: 140906

Cellobiose octaacetate Properties

Names and Identifiers

• (2S,3R,4S,5R,6R)-6-(acetoxymethyl)-5-((2S,3R,4S,5S,6R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-2,3,4-triyl triacetate
• CELLOBIOSE OCTAACETATE
• D(+)-Cellobiose octoacetate
• A-D-CELLOBIOSE OCTAACETATE
• D-CELLOBIOSE OCTAACETATE
• octaacetyllactose
• lactose octaacetate
• D-(+)-CELLOBIOSE OCTAACETATE
• peracetylated lactose
• alpha-D-Cellobiose octaacetate
• [(2R,3R,4S,5R,6R)-4,5,6-triacetyloxy-3-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• Octa-O-acetyl alpha-D-Cellobiose
• 4-O-(2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl)-alpha-D-glucopyranose 1,2,3,6-Tetraacetate
• D-(+)-
• Acetyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-o-acetyl-D-mannopyranosyl)-D-glucopyranoside
• NSC-1221
• NSC1690
• [4,5,6-tris(acetyloxy)-3-{[3,4,5-tris(acetyloxy)-6-[(acetyloxy)methyl]oxan-2-yl]oxy}oxan-2-yl]methyl acetate
• NSC-1690
• D-(+)-Cellobiose-Octaacetate
• [4,5,6-triacetyloxy-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• .beta.-D-Glucopyranose,3,4,6-tetra-O-acetyl-.alpha.-D-glucopyranosyl)-, tetraacetate
• .beta.-D-Cellobiose octaacetate
• 5346-90-7
• 5328-50-7
• NSC1221
• NSC1956
• NSC1696
• DB-054329
• Octaacetyl .beta.-maltose
• 4-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-D-ALTROPYRANOSE, OCTAACETATE
• Beta-D-maltose octaacetate
• 22352-19-8
• 3616-19-1
• .alpha.-D-Cellobiose octaacetate
• beta-Octaacetyllactose
• NSC-1956
• .beta.-Maltose octaacetate
• 20880-60-8
• NSC 1351
• AKOS015896856
• Maltose octaacetate
• a-D-Maltose octaacetate
• NS00043497
• LS-15248
• Cellobiose, .alpha.-
• MFCD00009600
• NSC1351
• SCHEMBL20438917
• SY280194
• Cellobiose, .alpha.-D-
• SY059282
• .alpha.-D-Glucopyranose,3,4,6-tetra-O-acetyl-.beta.-D-glucopyranosyl)-, tetraacetate
• NSC-1351
• 1,2,3,6-Tetra-O-acetyl-4-O-(2,3,4,6-tetra-O-acetylhexopyranosyl)hexopyranose
• SCHEMBL7071728
• .beta.-D-Glucopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-.alpha.-D-glucopyranosyl)-, tetraacetate
• 4-O- beta -Galactopyranosyl-D-mannopyrase-octaacetate
• Maltose, octaacetate, .beta.-
• 6291-42-5
• beta-D-Glucopyranose, 4-O-(2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranosyl)-, tetraacetate
• 23973-20-8
• .BETA.-LACTOSE, OCTAACETATE
• SY038303
• DTXSID40945007
• NSC-1696
• MFCD00078092
• b-D-Maltose octaacetate
• DB-045876
• Octaacetyl-.alpha.-cellobiose
• MFCD00064040

• InChIKey： WOTQVEKSRLZRSX-AXXYRMHMSA-N
• Inchi： 1S/C28H38O19/c1-11(29)37-9-19-21(39-13(3)31)23(40-14(4)32)26(43-17(7)35)28(46-19)47-22-20(10-38-12(2)30)45-27(44-18(8)36)25(42-16(6)34)24(22)41-15(5)33/h19-28H,9-10H2,1-8H3/t19-,20-,21-,22-,23+,24+,25-,26-,27+,28+/m1/s1
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 678.20072898 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 20
• Monoisotopic Mass: 678.20072898 g/mol
• Heavy Atom Count: 47
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 238
• Molecular Weight: 678.6

Experimental Properties

• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds